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Andrographidine C Andrographidine C
Brand Name: Vulcanchem
CAS No.: 113963-39-6
VCID: VC0172237
InChI: InChI=1S/C23H24O10/c1-29-15-9-14(32-23-20(28)19(27)18(26)16(10-24)33-23)17-12(25)8-13(11-6-4-3-5-7-11)31-22(17)21(15)30-2/h3-9,16,18-20,23-24,26-28H,10H2,1-2H3/t16-,18-,19+,20-,23-/m1/s1
SMILES: COC1=C(C2=C(C(=C1)OC3C(C(C(C(O3)CO)O)O)O)C(=O)C=C(O2)C4=CC=CC=C4)OC
Molecular Formula: C23H24O10
Molecular Weight: 460.4 g/mol

Andrographidine C

CAS No.: 113963-39-6

Main Products

VCID: VC0172237

Molecular Formula: C23H24O10

Molecular Weight: 460.4 g/mol

Andrographidine C - 113963-39-6

CAS No. 113963-39-6
Product Name Andrographidine C
Molecular Formula C23H24O10
Molecular Weight 460.4 g/mol
IUPAC Name 7,8-dimethoxy-2-phenyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
Standard InChI InChI=1S/C23H24O10/c1-29-15-9-14(32-23-20(28)19(27)18(26)16(10-24)33-23)17-12(25)8-13(11-6-4-3-5-7-11)31-22(17)21(15)30-2/h3-9,16,18-20,23-24,26-28H,10H2,1-2H3/t16-,18-,19+,20-,23-/m1/s1
Standard InChIKey WGCQDTNINMCFAY-PUIBNRJISA-N
Isomeric SMILES COC1=C(C2=C(C(=C1)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)C(=O)C=C(O2)C4=CC=CC=C4)OC
SMILES COC1=C(C2=C(C(=C1)OC3C(C(C(C(O3)CO)O)O)O)C(=O)C=C(O2)C4=CC=CC=C4)OC
Canonical SMILES COC1=C(C2=C(C(=C1)OC3C(C(C(C(O3)CO)O)O)O)C(=O)C=C(O2)C4=CC=CC=C4)OC
Appearance Yellow powder
PubChem Compound 5318484
Last Modified Nov 17 2021
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